Glycine, N-(((((2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy)carbonyl)methylamino)thio)-N-(2-ethoxy-2-oxoethyl)-, ethyl ester
Cat. No. B8695227
M. Wt: 440.5 g/mol
InChI Key: XHHUSSSLQJSOHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04413005
Procedure details
A 11 g quantity (0.05 mole) of 2,3-dihydro-2,2-dimethylbenzofuran-7-yl N-methyl-carbamate was dissolved in 50 ml of chloroform, 5.2 g (0.05 mole) of sulfur dichloride was added to the solution with cooling, and 5 g (0.05 mole) of triethylamine was further added dropwise to the solution at 0° C. The mixture was stirred at the same temperature for 2 hours, a solution of 9.5 g (0.05 mole) of ethyl iminodiacetate in 20 ml of chloroform was then added dropwise to the mixture at the same temperature, and 5 g (0.05 mole) of triethylamine was further added dropwise to the mixture. The resulting mixture was stirred at 0° C. for 2 hours and thereafter allowed to stand overnight at room temperature. With addition of 100 ml of chloroform, the reaction mixture was washed with 100 ml of water three times. The chloroform layer was dried and then concentrated in a vacuum to give an oily product, which was almost entirely composed of the desired product although containing small amounts of the starting materials. Yield: 15.9 g (72.3%).
Quantity
0.05 mol
Type
reactant
Reaction Step One
Name
ethyl iminodiacetate
Quantity
9.5 g
Type
reactant
Reaction Step Four
Name
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][NH:2][C:3](=[O:16])[O:4][C:5]1[C:13]2[O:12][C:11]([CH3:15])([CH3:14])[CH2:10][C:9]=2[CH:8]=[CH:7][CH:6]=1.[S:17](Cl)Cl.C(N([CH2:25][CH3:26])CC)C.[NH:27]([CH2:32][C:33]([O:35][CH2:36][CH3:37])=[O:34])[CH2:28][C:29]([O-:31])=[O:30]>C(Cl)(Cl)Cl>[CH2:36]([O:35][C:33]([CH2:32][N:27]([CH2:28][C:29]([O:31][CH2:25][CH3:26])=[O:30])[S:17][N:2]([CH3:1])[C:3](=[O:16])[O:4][C:5]1[C:13]2[O:12][C:11]([CH3:14])([CH3:15])[CH2:10][C:9]=2[CH:8]=[CH:7][CH:6]=1)=[O:34])[CH3:37]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.05 mol
|
|
Type
|
reactant
|
|
Smiles
|
CNC(OC1=CC=CC=2CC(OC21)(C)C)=O
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Step Two
|
Name
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|
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Quantity
|
5.2 g
|
|
Type
|
reactant
|
|
Smiles
|
S(Cl)Cl
|
Step Three
|
Name
|
|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
Step Four
|
Name
|
ethyl iminodiacetate
|
|
Quantity
|
9.5 g
|
|
Type
|
reactant
|
|
Smiles
|
N(CC(=O)[O-])CC(=O)OCC
|
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Step Five
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred at the same temperature for 2 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
with cooling
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
was further added dropwise to the mixture
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
The resulting mixture was stirred at 0° C. for 2 hours
|
|
Duration
|
2 h
|
WAIT
|
Type
|
WAIT
|
|
Details
|
to stand overnight at room temperature
|
|
Duration
|
8 (± 8) h
|
WASH
|
Type
|
WASH
|
|
Details
|
the reaction mixture was washed with 100 ml of water three times
|
DRY_WITH_MATERIAL
|
Type
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DRY_WITH_MATERIAL
|
|
Details
|
The chloroform layer was dried
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in a vacuum
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give an oily product, which
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)OC(=O)CN(SN(C(OC1=CC=CC=2CC(OC21)(C)C)=O)C)CC(=O)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
